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Abstract
The term "ppDNM" is not a recognized abbreviation in the field of plant biology. However, it is

likely a reference to dominant-negative mutants of dynamin-related proteins (DRPs) in plants.

DRPs are a superfamily of large GTPases that play crucial roles in membrane fission and

fusion events, which are fundamental to various cellular processes. This guide provides a

comprehensive overview of the expression patterns of dynamin-related proteins in different

plant tissues, with a focus on the well-studied model organism Arabidopsis thaliana. It also

details the experimental protocols used to elucidate these expression patterns and explores the

signaling pathways in which these proteins are involved.

Introduction to Plant Dynamin-Related Proteins
(DRPs)
Dynamin and dynamin-related proteins are essential for a wide range of cellular processes

involving membrane remodeling. In plants, these proteins are involved in endocytosis,

cytokinesis, and the biogenesis and maintenance of organelles like mitochondria, chloroplasts,

and peroxisomes.[1][2] Plant DRPs are classified into six distinct families (DRP1-DRP6) based

on their domain structure and amino acid conservation.[1]
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The DRP1 and DRP2 families are particularly implicated in clathrin-mediated endocytosis and

the formation of the cell plate during cell division.[1][3] The DRP1 subfamily appears to be

specific to plants, while the DRP2 family shares structural similarities with mammalian dynamin

1.[1][3]

Expression Patterns of DRPs in Plant Tissues
The expression of different DRP isoforms varies spatially and temporally, suggesting distinct

and sometimes redundant functions in plant development.[3]

Table 1: Summary of DRP Expression in Arabidopsis thaliana

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7898460/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7898460/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00408/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gene Family Members
Predominant
Expression
Tissues

Cellular
Localization

DRP1
DRP1A, DRP1C,

DRP1E

Widely expressed,

including roots,

hypocotyls, and

developing tissues.[4]

Asymmetrically at the

plasma membrane,

cell plate.[5][6]

DRP2 DRP2A, DRP2B
Expressed throughout

development.[1]

Plasma membrane,

involved in clathrin-

mediated endocytosis.

[7]

DRP3/ADL2 ADL2a, ADL2b Chloroplasts.

Involved in

chloroplast/plastid

biogenesis.[6]

DRP5 DRP5A

Cell cycle-dependent

expression, localized

to the division plane

during cytokinesis.[1]

Division plane.

ADL1 ADL1
Thylakoid membranes

of chloroplasts.[8]

Involved in the

biogenesis of

thylakoid membranes.

[8]

ADL6 ADL6 Trans-Golgi Network.

Required for trans-

Golgi-to-vacuole

trafficking.[2]

Note: This table summarizes general expression patterns. Specific expression levels can vary

depending on developmental stage and environmental conditions.

Key Functions and Signaling Pathways
Plant DRPs are integral to several critical signaling and developmental pathways.
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Cytokinesis and Cell Plate Formation: DRP1 family members, such as phragmoplastin in

soybean and ADL1 in Arabidopsis, are essential for the formation of the cell plate that divides

daughter cells during cytokinesis.[3][5][6] They are recruited to the equator of the

phragmoplast, where they mediate the fusion of Golgi-derived vesicles to form the new cell

wall.

Endocytosis: DRP1A and DRP2B are involved in clathrin-mediated endocytosis, a process

vital for nutrient uptake, signal transduction, and membrane recycling.[4][7] For instance, the

internalization of the FLS2 receptor, which perceives bacterial flagellin to initiate an immune

response, is dependent on DRP2B.[7]

Organelle Biogenesis and Maintenance: DRPs are also crucial for the division and

morphology of chloroplasts and mitochondria.[1][9] For example, ADL1 is localized to the

thylakoid membranes and is involved in their biogenesis.[8]
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Caption: Simplified workflow of DRP2B-mediated endocytosis.

Experimental Protocols
Several techniques are employed to study the expression and localization of plant DRPs.

Reverse Transcription PCR (RT-PCR) and Quantitative RT-PCR (qRT-PCR): These methods

are used to determine the transcript levels of DRP genes in different tissues. RNA is first

extracted from the tissue of interest and then reverse-transcribed into cDNA. PCR or qPCR

is then performed using gene-specific primers to amplify the target DRP sequence.

GUS (β-glucuronidase) and GFP (Green Fluorescent Protein) Fusions: To visualize the

spatial and temporal expression patterns of DRP genes, their promoter regions are fused to

reporter genes like GUS or GFP. These constructs are then introduced into plants. GUS

activity can be visualized by histochemical staining, while GFP fluorescence can be

observed using confocal microscopy.

Immunolocalization: This technique uses antibodies specific to a DRP to detect its location

within cells and tissues. Tissue sections are incubated with a primary antibody against the

DRP, followed by a secondary antibody conjugated to a fluorescent dye or an enzyme for

visualization.

Fluorescent Protein Fusions: The coding sequence of a DRP is fused with a fluorescent

protein like GFP. The fusion protein is then expressed in plants, and its subcellular

localization can be directly observed using confocal microscopy.[10] This is a powerful tool

for live-cell imaging of protein dynamics.
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Caption: Workflow for DRP subcellular localization using GFP fusion.

Implications for Drug Development
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While direct drug development targeting plant DRPs is not a primary focus, understanding their

function has implications for agriculture and biotechnology:

Herbicide Development: As DRPs are essential for plant growth and development, they

could represent potential targets for novel herbicides.

Improving Plant Resilience: Manipulating DRP expression could enhance plant responses to

biotic and abiotic stresses. For example, modulating DRP2B activity could alter a plant's

immune response.[7]

Biotechnology: Understanding the role of DRPs in vesicle trafficking is crucial for optimizing

the production of recombinant proteins in plant-based systems, as it affects protein secretion

and targeting.

Conclusion
Plant dynamin-related proteins are a diverse family of GTPases with essential roles in cellular

membrane dynamics. Their distinct expression patterns across different tissues and

developmental stages reflect their specialized functions in processes ranging from cell division

to organelle biogenesis and stress responses. Further research into the regulation and

interactions of these proteins will continue to provide valuable insights into fundamental plant

biology and may open new avenues for agricultural and biotechnological applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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